Cas no 128758-64-5 (Benzene, 1,1'-(1E)-1,2-ethenediylbis[3-(trifluoromethyl)-)

• Product Name: Benzene, 1,1'-(1E)-1,2-ethenediylbis[3-(trifluoromethyl)-
• CAS No: 128758-64-5
• MF: C₁₆H₁₀F₆
• MW: 316.241025447845
• CID: 1227313
• PubChem ID: 71340633
• Update Time: 2025-04-20

Benzene, 1,1'-(1E)-1,2-ethenediylbis[3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1-(trifluoromethyl)-3-[2-[3-(trifluoromethyl)phenyl]ethenyl]benzene
• DTXSID80767780
• 128758-64-5
• 1,1'-(Ethene-1,2-diyl)bis[3-(trifluoromethyl)benzene]
• Benzene, 1,1'-(1E)-1,2-ethenediylbis[3-(trifluoromethyl)-

• Inchi： 1S/C16H10F6/c17-15(18,19)13-5-1-3-11(9-13)7-8-12-4-2-6-14(10-12)16(20,21)22/h1-10H
• InChI Key： QQJCDPAWZSYGFM-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=CC2=CC=CC(C(F)(F)F)=C2)C=1)(F)F

Computed Properties

• Exact Mass: 316.0687
• Monoisotopic Mass: 316.06866929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0